4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine

• IUPAC Name: 4-methyl-N-[(4-phenyloxan-4-yl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C17H21N3O/c1-14-7-10-18-16(20-14)19-13-17(8-11-21-12-9-17)15-5-3-2-4-6-15/h2-7,10H,8-9,11-13H2,1H3,(H,18,19,20)
• InChI Key: IENLTIOCEBVSSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound is a pyrimidine derivative that has shown promising results in various studies due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in the development and progression of cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of tumors. Additionally, it has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine in lab experiments include its high purity, low toxicity, and ease of synthesis. However, its limitations include its limited solubility in water and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for the research on 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine. These include:
1. Further studies on its mechanism of action to better understand its anti-cancer and anti-inflammatory properties.
2. Development of new drugs based on the chemical structure of 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine.
3. Investigation of its potential applications in other areas of scientific research, such as neurodegenerative diseases and cardiovascular diseases.
4. Optimization of its synthesis method to improve its yield and purity.
In conclusion, 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine is a novel compound that has shown promising results in various studies due to its unique chemical structure. Its potential applications in scientific research, such as anti-cancer and anti-inflammatory properties, make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine involves a multi-step process that requires the use of various reagents and solvents. The most common method of synthesis involves the reaction of pyrimidine with an aldehyde and a ketone in the presence of a catalyst. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

4-methyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]pyrimidin-2-amine has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.